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Compound of Interest

Compound Name: 2-Acetyl-5-chlorothiophene

Cat. No.: B429048

This technical guide provides a comprehensive overview of 1-(5-chlorothiophen-2-yl)ethanone,
a significant intermediate in the fields of pharmaceutical and agrochemical research. The
document details its chemical identity, physicochemical properties, synthesis protocols, and key
reactions, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity

e |UPAC Name: 1-(5-chlorothiophen-2-yl)ethanone[1][2]
e Common Name: 2-Acetyl-5-chlorothiophene
e CAS Number: 6310-09-4[1]

Synonyms:[1][2][3]

1-(5-Chloro-2-thienyl)ethanone

5-Acetyl-2-chlorothiophene

5-Chloro-2-acetylthiophene

5-Chloro-2-thienyl methyl ketone

Ketone, 5-chloro-2-thienyl methyl
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e NSC 43020

Physicochemical and Spectral Data

The quantitative properties of 1-(5-chlorothiophen-2-yl)ethanone are summarized in the table
below. This data is crucial for its handling, characterization, and application in synthetic

chemistry.
Property Value Reference
Molecular Formula CeHsCIOS [2][3]
Molecular Weight 160.62 g/mol [2][3]

White to Off-White Solid /
Appearance [4]
Crystals or powder

Melting Point 44.0-49.0 °C [4][5]

Boiling Point 117-118 °C at 17 mmHg [5]

Soluble in organic solvents like
Solubility ethanol and ether; limited [6]

solubility in water.

Storage 2-8°C Refrigerator

Note: Detailed spectral data including FTIR, 1H NMR, and 13C NMR are available and can be
found in specialized chemical databases.[3]

Experimental Protocols

The synthesis of 1-(5-chlorothiophen-2-yl)ethanone is most commonly achieved via Friedel-
Crafts acylation of 2-chlorothiophene. Below are two detailed methodologies.

Protocol 1: Acylation using Acetic Anhydride and Phosphoric Acid[7]

This method utilizes acetic anhydride as the acylating agent with a catalytic amount of
phosphoric acid.
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o Materials:

o 2-Chlorothiophene (109)

[¢]

Ethylene dichloride (309g)

[¢]

Acetic anhydride (179)

[e]

Phosphoric acid (catalytic amount)

o

Water (309)

[¢]

Liguid caustic soda (sodium hydroxide solution)

e Procedure:

[e]

To a reaction flask, add 10g of 2-chlorothiophene and 30g of ethylene dichloride.

o Add 17g of acetic anhydride and a catalytic amount of phosphoric acid to the mixture.
o Heat the mixture to reflux and maintain for 4 hours.

o After the insulation period, cool the reaction mixture to room temperature.

o Add 30g of water and adjust the pH to neutral using liquid caustic soda.

o Allow the layers to separate. Collect the organic layer.

o Concentrate the organic layer under reduced pressure to obtain 1-(5-chlorothiophen-2-
yl)ethanone.

o Yield: 13.1g (97%)[7]
Protocol 2: Friedel-Crafts Acylation using Acetyl Chloride and Aluminum Trichloride[8]

This classic Friedel-Crafts approach uses acetyl chloride and a stoichiometric amount of
aluminum trichloride as the Lewis acid catalyst.

o Materials:
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o 2-Chlorothiophene
o Acetyl chloride

o Aluminum trichloride (AICI3)

e Procedure:

o The reaction is performed by treating 2-chlorothiophene with acetyl chloride in the
presence of aluminum trichloride.

o The acetyl group is introduced at the 5-position of the 2-chlorothiophene ring.

o (Further details on stoichiometry, solvent, temperature, and workup would be required for
precise replication but are based on standard Friedel-Crafts conditions).

o Yield: 91%][8]

Key Reactions and Synthetic Utility

1-(5-chlorothiophen-2-yl)ethanone is a versatile building block. One of its important reactions is
the oxidation of the acetyl group to a carboxylic acid, yielding 5-chlorothiophene-2-carboxylic
acid, a valuable intermediate for pharmaceuticals.[9]

Protocol: Oxidation to 5-chlorothiophene-2-carboxylic acid[10]
o Materials:
o 1-(5-chlorothiophen-2-yl)ethanone
o Acetone
o Potassium dihydrogen phosphate (KH2PO4) aqueous solution
o Sodium chlorite (NaClO2z) aqueous solution
» Procedure:

o Dissolve the starting material, 1-(5-chlorothiophen-2-yl)ethanone, in acetone.
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o Cool the solution to 0-10 °C.

o Dropwise, add an aqueous solution of potassium dihydrogen phosphate to the reaction
mixture.

o Subsequently, add an agueous solution of sodium chlorite dropwise.
o Allow the reaction to proceed at 20-30 °C to facilitate the oxidation.

o Upon completion, the product, 5-chlorothiophene-2-carboxylic acid, is isolated.

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for 1-(5-chlorothiophen-2-yl)ethanone
starting from 2-chlorothiophene via the Friedel-Crafts acylation reaction.
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Synthesis of 1-(5-chlorothiophen-2-yl)ethanone
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Caption: Friedel-Crafts acylation workflow for the synthesis of 1-(5-chlorothiophen-2-
yl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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